Cas no 5458-16-2 (Cyclopropane,(1-methylbutyl)-)

Cyclopropane,(1-methylbutyl)- structure
Cyclopropane,(1-methylbutyl)- structure
Product Name:Cyclopropane,(1-methylbutyl)-
CAS No:5458-16-2
MF:C8H16
MW:112.212642669678
CID:378005
PubChem ID:138514
Update Time:2025-04-19

Cyclopropane,(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropane,(1-methylbutyl)-
    • (1-METHYLBUTYL)CYCLOPROPANE
    • pentan-2-ylcyclopropane
    • 2-cyclopropyl-pentane
    • Pentane,2-cyclopropyl
    • NSC23688
    • 1-Methylbutylcyclopropane
    • DTXSID701309838
    • NSC-23688
    • FT-0693823
    • AKOS006273264
    • NSC 23688
    • Pentane, 2-cyclopropyl-
    • 5458-16-2
    • (pentan-2-yl)cyclopropane
    • HDRPKFBKHPJRQK-UHFFFAOYSA-N
    • Inchi: 1S/C8H16/c1-3-4-7(2)8-5-6-8/h7-8H,3-6H2,1-2H3
    • InChI Key: HDRPKFBKHPJRQK-UHFFFAOYSA-N
    • SMILES: C1(C(C)CCC)CC1

Computed Properties

  • Exact Mass: 112.12500
  • Monoisotopic Mass: 112.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 62.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.8

Experimental Properties

  • Density: 0.81
  • Boiling Point: 121°Cat760mmHg
  • Flash Point: 11.8°C
  • Refractive Index: 1.446
  • PSA: 0.00000
  • LogP: 2.83260
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